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Compound of Interest

Compound Name: Boc-p-iodo-DL-Phe-OH

Cat. No.: B558093 Get Quote

Essential Safety and Handling Guide for Boc-p-iodo-
DL-Phe-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Boc-p-iodo-DL-Phe-OH (Boc-4-iodo-DL-phenylalanine). Adherence to these

procedures is critical for ensuring laboratory safety and maintaining a secure research

environment.

Hazard Identification and Chemical Properties
While Boc-p-iodo-DL-Phe-OH is not classified as hazardous under the 2012 OSHA Hazard

Communication Standard, it is imperative to handle it with care as with all laboratory chemicals.

[1] Potential, though unclassified, hazards include skin, eye, and respiratory tract irritation.

Key chemical properties are summarized below:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b558093?utm_src=pdf-interest
https://www.benchchem.com/product/b558093?utm_src=pdf-body
https://www.benchchem.com/product/b558093?utm_src=pdf-body
https://www.benchchem.com/product/b558093?utm_src=pdf-body
https://www.benchchem.com/product/b558093?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH5196006&productDescription=N-BOC-4-IODO-L-PHENLALA9+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 62129-44-6

Molecular Formula C14H18INO4

Molecular Weight 391.20 g/mol [2][3]

Appearance White to off-white powder or solid[3][4]

Melting Point 150 °C (302 °F)[1][5]

Storage
Store in a dry, cool, and well-ventilated place at

0-8 °C.[1][3][4] Keep containers tightly closed.[1]

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling Boc-
p-iodo-DL-Phe-OH in various laboratory settings.
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields

or chemical

splash goggles.

[6][7]

Chemical-

resistant nitrile

gloves.[6][7]

Laboratory coat.

[6][8]

Type N95 (US)

or type P1 (EN

143) dust mask if

weighing outside

of a ventilated

enclosure.[2][5]

Routine

laboratory use

Safety glasses

with side shields.

[7]

Chemical-

resistant nitrile

gloves.[7]

Laboratory coat.

[8]

Not generally

required if

handled in a

fume hood or

well-ventilated

area.

Cleaning up

small spills

Chemical splash

goggles.[6][7]

Chemical-

resistant nitrile

gloves.[6][7]

Laboratory coat.

[8]

N95 respirator to

prevent

inhalation of

dust.[2]

Large-scale

operations

Chemical splash

goggles and a

face shield.[6][7]

Double-gloving

with chemical-

resistant nitrile

gloves.

Chemical-

resistant apron

over a laboratory

coat.

A properly fitted

respirator may

be required

based on a risk

assessment.

Operational and Disposal Plans
Safe Handling Protocol

Preparation: Before handling, ensure you have read the Safety Data Sheet (SDS) and are

familiar with the potential hazards.[1][3][5] Work in a well-ventilated area, preferably a

chemical fume hood, especially when handling the powder.[9]

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.
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Handling: Avoid direct contact with the skin, eyes, and clothing.[1] Avoid the formation of dust

and aerosols.[10] Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

Storage: Keep the container tightly closed when not in use.[1] Store in a designated, cool,

and dry area away from incompatible materials such as strong oxidizing agents and acids.

[10]

Disposal Plan
All waste containing Boc-p-iodo-DL-Phe-OH must be treated as chemical waste and disposed

of according to institutional and local regulations.

Solid Waste: Collect any solid waste, including contaminated weighing paper and gloves, in

a clearly labeled, sealed container for chemical waste.

Solutions: Absorb liquid waste containing this compound with an inert material (e.g.,

vermiculite, sand) and place it in a sealed container for chemical waste.

Labeling: Label all waste containers with "Hazardous Waste" and the full chemical name:

"Boc-p-iodo-DL-Phe-OH".

Final Disposal: Contact your institution's Environmental Health and Safety (EHS) department

for pickup and disposal of the chemical waste.[11] Do not dispose of this compound down

the drain or in regular trash.[8][11]

Spill and Emergency Procedures
Small Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE (safety goggles, gloves, lab coat, and N95 respirator), carefully

sweep up the solid material.[10]

Place the spilled material into a labeled container for chemical waste.

Clean the spill area with a damp cloth, and dispose of the cloth as chemical waste.[11]
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Large Spills:

Evacuate the immediate area.

Alert others in the vicinity.

Contact your institution's EHS or emergency response team immediately.[11]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

[1][5]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

Ingestion: Rinse mouth with water and drink plenty of water. Seek medical attention.[1]

Visual Workflow Guides
The following diagrams illustrate the standard operating procedures for handling Boc-p-iodo-
DL-Phe-OH.
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Caption: Workflow for the safe handling of Boc-p-iodo-DL-Phe-OH.
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Caption: Procedural workflow for responding to a spill of Boc-p-iodo-DL-Phe-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/15346
https://www.chemimpex.com/products/04151
https://www.chemimpex.com/products/15106
https://www.chemicalbook.com/msds/boc-4-iodo-l-phenylalanine.htm
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://biovera.com.au/research-insights/peptide-safety
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.peptide.com/custdocs/MSDS%20UBF124%20Boc-Phe(4-NH2)-OH.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Boc_DL_Phg_OH_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b558093#personal-protective-equipment-for-handling-boc-p-iodo-dl-phe-oh
https://www.benchchem.com/product/b558093#personal-protective-equipment-for-handling-boc-p-iodo-dl-phe-oh
https://www.benchchem.com/product/b558093#personal-protective-equipment-for-handling-boc-p-iodo-dl-phe-oh
https://www.benchchem.com/product/b558093#personal-protective-equipment-for-handling-boc-p-iodo-dl-phe-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b558093?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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